Nitrous acid sodium salt

• CAS No.: 7632-00-0
• Product Name: Nitrous acid sodium salt
• Molecular Formula: NaNO2; NNaO2
• Molecular Weight: 68.995 g/mol
• IUPAC Name: sodium;nitrite
• Standard InChI: InChI=1S/HNO2.Na/c2-1-3;/h(H,2,3);/q;+1/p-1
• Standard InChIKey: LPXPTNMVRIOKMN-UHFFFAOYSA-M
• Isomeric SMILES: N(=O)[O-].[Na+]
• SMILES: N(=O)[O-].[Na+]
• Canonical SMILES: N(=O)[O-].[Na+]
• Boiling Point: Decomposes at 608° F (NTP, 1992); 239 °F at 760 mm Hg (USCG, 1999)
• Colorform: White, orthorhombic crystals; White or slightly yellow granules, rods, or powder; Slightly yellowish or white crystals, pellets, sticks or powde
• Density: 2.17 at 68 °F (USCG, 1999); 1.32 at 60.8 °F (USCG, 1999); 2.17; 2.2 g/cm³
• Melting Point: 520 °F (NTP, 1992); 30 °F (USCG, 1999); 271 °C
• Physical Description: Sodium nitrite appears as a yellowish white crystalline solid. Noncombustible but will accelerate the burning of combustible material. If large quantities are involved in a fire or if the combustible material is finely divided, an explosion may result. If contaminated by ammonium compounds, spontaneous decomposition can occur and the resulting heat may ignite surrounding combustible material. Prolonged exposure heat may result in an explosion. Toxic oxides of nitrogen are produced in fires involving this material. Used as a food preservative, and to make other chemicals.; Sodium nitrite solution appears as a clear colorless to yellow solution. Harmful to the environment and somewhat toxic. Used as a preservative, and to make other chemicals.; DryPowder; DryPowder, Liquid; Liquid; OtherSolid; OtherSolid, Liquid; PelletsLargeCrystals; PelletsLargeCrystals, Liquid; White crystalline powder or yellowish lumps; HYGROSCOPIC WHITE-TO-YELLOW SOLID IN VARIOUS FORMS.
• Description: Sodium nitrite is a myeloperoxidase inhibitor with IC50 of 1.3 μM.Sodium nitrite is well known for its role in inhibiting the growth of Clostridium botulinum by inhibiting iron-sulfur clusters essential to energy metabolism. Sodium nitrite slows chlorination by univalently reducing myeloperoxidase to an inactive form and as a consequence is oxidized to nitrogen dioxide. Myeloperoxidase oxidizes free tyrosine to tyrosyl radicals that exchange with tyrosyl residues in peptides. These peptide radicals then couple with nitrogen dioxide to form 3-nitrotyrosyl residues. With neutrophils, myeloperoxidase-dependent nitration required a high concentration of nitrite (1 mM), is doubled by tyrosine, and increases 4-fold by superoxide dismutase. Superoxide is likely to inhibit nitration by reacting with nitrogen dioxide and/or tyrosyl radicals.Peak plasma levels of nitrite are achieved in both sexes approximately 30 min after oral exposure. The model predicts that 10% of the hemoglobin is oxidized to the ferric form after oral doses of 15.9 mg/kg in male rats and 11.0 mg/kg in female rats and after intravenous doses of 8.9 and 7.1 mg/kg in male and female rats, respectively. The t1/2 for recovery from methemoglobinemia is 60 to 120 min depending on dose and route of administration. Replacement of the Vmax of methemoglobin reductase with a value representative of humans predicted a 10% methemoglobinemia following an intravenous dose of 5.8 mg/kg, in close agreement with an observed value of 5.7 mg/kg for humans.
• Shelf Life: Very slowly oxidizes to nitrate in air.; Soln of sodium nitrite are unstable & should be prepared directly before use; cannot be dispensed in acidic vehicles
• Solubility: greater than or equal to 100 mg/mL at 66° F (NTP, 1992); Sol in water; moderately sol in methanol; sparingly soluble in diethyl ether; Slightly soluble in ethanol; Sol in 1.5 parts cold, 0.6 parts boiling water.; 84.8 g/100 g of water at 25 °C; 0.3 G/100 CC ETHER AT 20 °C; 4.4 G/100 CC METHANOL AT 20 °C; 3 G/100 CC ABS ALC AT 20 °C; VERY SOL IN AMMONIA.; Solubility in water, g/100ml at 20 °C: 82
• Synonyms: Nitrite, Sodium; Sodium Nitrite
• PubChem Compound: 23668193
• Last Modified: Nov 11 2021